2,4-difluoro-N-[(3-hydroxyoxolan-3-yl)methyl]-5-methylbenzamide

• IUPAC Name: 2,4-difluoro-N-[(3-hydroxyoxolan-3-yl)methyl]-5-methylbenzamide
• InChI: InChI=1S/C13H15F2NO3/c1-8-4-9(11(15)5-10(8)14)12(17)16-6-13(18)2-3-19-7-13/h4-5,18H,2-3,6-7H2,1H3,(H,16,17)
• InChI Key: XFQZCCZYZWEEEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1F)F)C(=O)NCC2(CCOC2)O
• Molecular Formula: C13H15F2NO3
• Molecular Weight: 271.26 g/mol

Description

2,4-difluoro-N-[(3-hydroxyoxolan-3-yl)methyl]-5-methylbenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as DF-MGBA and is used in various research studies to investigate its mechanism of action and the biochemical and physiological effects it has on living organisms.

Mechanism of Action

DF-MGBA is believed to act by inhibiting the activity of enzymes involved in various cellular processes such as DNA replication and protein synthesis. It has been shown to inhibit the activity of reverse transcriptase, an enzyme involved in the replication of the HIV virus. It has also been shown to inhibit the activity of topoisomerase, an enzyme involved in DNA replication.
Biochemical and Physiological Effects:
DF-MGBA has been shown to have various biochemical and physiological effects on living organisms. It has been shown to inhibit the replication of the HIV virus and has also been shown to induce apoptosis in cancer cells. It has also been shown to have anti-inflammatory properties and has been investigated for its potential use in the treatment of various inflammatory disorders.

Advantages and Limitations for Lab Experiments

DF-MGBA has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been extensively studied, and its mechanism of action and biochemical and physiological effects are well understood. However, DF-MGBA also has some limitations. It is a highly toxic compound that requires careful handling, and its use in animal studies is limited due to its toxicity.

Future Directions

There are several future directions for research on DF-MGBA. One area of research is the development of more potent and selective analogs of DF-MGBA for use as antiviral and anticancer agents. Another area of research is the investigation of the potential use of DF-MGBA in the treatment of inflammatory disorders. Additionally, the mechanism of action of DF-MGBA is not fully understood, and further research is needed to elucidate its mode of action.

Synthesis Methods

The synthesis of DF-MGBA is a complex process that involves several steps. The first step involves the synthesis of 2,4-difluoro-5-methylbenzoyl chloride, which is then reacted with 3-hydroxyoxolane to form 2,4-difluoro-N-[(3-hydroxyoxolan-3-yl)methyl]-5-methylbenzamide. The final product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

DF-MGBA has been used in various research studies to investigate its potential applications in the field of medicinal chemistry. It has been shown to have potential as an antiviral agent and has been studied for its potential use in the treatment of HIV and other viral infections. It has also been investigated for its potential use as an anticancer agent and has shown promising results in various cancer cell lines.